Methyl 4-(methylaminomethyl)piperidine-1-carboxylate

• IUPAC Name: methyl 4-(methylaminomethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C9H18N2O2/c1-10-7-8-3-5-11(6-4-8)9(12)13-2/h8,10H,3-7H2,1-2H3
• InChI Key: OFNQLBCRQUYBJW-UHFFFAOYSA-N
• Canonical SMILES: CNCC1CCN(CC1)C(=O)OC
• Molecular Formula: C9H18N2O2
• Molecular Weight: 186.25 g/mol

Description

Methyl 4-(methylaminomethyl)piperidine-1-carboxylate, also known as MMPC, is a chemical compound used in scientific research. It is a piperidine derivative that has been shown to have potential therapeutic applications in the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of Methyl 4-(methylaminomethyl)piperidine-1-carboxylate is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
Methyl 4-(methylaminomethyl)piperidine-1-carboxylate has been shown to have a number of biochemical and physiological effects in the body. It has been shown to reduce inflammation and oxidative stress, which are both involved in the development of many diseases. Methyl 4-(methylaminomethyl)piperidine-1-carboxylate has also been shown to have a protective effect on the nervous system, which may make it useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl 4-(methylaminomethyl)piperidine-1-carboxylate in lab experiments is that it has been shown to be relatively safe and non-toxic. However, one limitation is that it can be difficult to obtain in large quantities, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on Methyl 4-(methylaminomethyl)piperidine-1-carboxylate. One area of interest is its potential use in the treatment of neurodegenerative diseases. Another area of interest is its anti-cancer properties, which may make it useful in the development of new cancer treatments. Additionally, further research is needed to fully understand the mechanism of action of Methyl 4-(methylaminomethyl)piperidine-1-carboxylate and to identify other potential therapeutic applications.

Synthesis Methods

Methyl 4-(methylaminomethyl)piperidine-1-carboxylate can be synthesized through a multi-step process that involves the reaction of piperidine with methylamine and formaldehyde. The resulting product is then treated with acetic anhydride to yield Methyl 4-(methylaminomethyl)piperidine-1-carboxylate.

Scientific Research Applications

Methyl 4-(methylaminomethyl)piperidine-1-carboxylate has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. Methyl 4-(methylaminomethyl)piperidine-1-carboxylate has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.